(2S)-2-amino-3-phenylpropanenitrile
Overview
Description
(2S)-2-amino-3-phenylpropanenitrile is a chiral molecule that has been synthesized and studied for its potential applications in scientific research. This molecule has a unique structure that makes it an interesting target for synthesis and investigation. In
Mechanism of Action
The mechanism of action of ((2S)-2-amino-3-phenylpropanenitrile)-2-amino-3-phenylpropanenitrile is not well understood. However, it is believed to interact with certain receptors in the brain and nervous system. This interaction may lead to changes in neurotransmitter levels and neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-2-amino-3-phenylpropanenitrile can have a variety of biochemical and physiological effects. These effects include changes in neurotransmitter levels, alterations in neuronal activity, and changes in gene expression. However, the exact nature of these effects is still being investigated.
Advantages and Limitations for Lab Experiments
One advantage of using ((2S)-2-amino-3-phenylpropanenitrile)-2-amino-3-phenylpropanenitrile in lab experiments is its relatively simple synthesis method. This makes it easy to obtain and use in a laboratory setting. However, one limitation is that the mechanism of action and physiological effects of (this compound)-2-amino-3-phenylpropanenitrile are not well understood. This can make it difficult to interpret experimental results and draw meaningful conclusions.
Future Directions
There are several potential future directions for research involving ((2S)-2-amino-3-phenylpropanenitrile)-2-amino-3-phenylpropanenitrile. One area of interest is its use as a building block for the synthesis of other chiral molecules. Another potential direction is the investigation of its mechanism of action and physiological effects. This could lead to a better understanding of the molecule's potential therapeutic applications. Additionally, the synthesis of new analogs of (this compound)-2-amino-3-phenylpropanenitrile could lead to the development of new drugs with improved efficacy and reduced side effects.
Conclusion:
In conclusion, (this compound)-2-amino-3-phenylpropanenitrile is a chiral molecule that has potential applications in scientific research. Its relatively simple synthesis method makes it easy to obtain and use in a laboratory setting. However, the mechanism of action and physiological effects of (this compound)-2-amino-3-phenylpropanenitrile are not well understood, which can make it difficult to interpret experimental results. Despite these limitations, there are several potential future directions for research involving (this compound)-2-amino-3-phenylpropanenitrile, including its use as a building block for the synthesis of other chiral molecules and the investigation of its potential therapeutic applications.
Scientific Research Applications
((2S)-2-amino-3-phenylpropanenitrile)-2-amino-3-phenylpropanenitrile has been studied for its potential applications in scientific research. One area of interest is its use as a building block for the synthesis of other compounds. The unique structure of (this compound)-2-amino-3-phenylpropanenitrile makes it a useful precursor for the synthesis of other chiral molecules.
properties
IUPAC Name |
(2S)-2-amino-3-phenylpropanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9H,6,11H2/t9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVXNAHRDJXOJHT-VIFPVBQESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C#N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](C#N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73148-70-6 | |
Record name | 2-Amino-3-phenylpropanenitrile, (S)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073148706 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-AMINO-3-PHENYLPROPANENITRILE, (S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T365NQ3WVE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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